Cas no 23868-34-0 (tetrabutylammonium hydrogen difluoride)

• Product Name: tetrabutylammonium hydrogen difluoride
• CAS No: 23868-34-0
• MF: C₁₆H₃₇F₂N
• MW: 281.468492269516
• CID: 912807
• PubChem ID: 87577066
• Update Time: 2025-05-21

tetrabutylammonium hydrogen difluoride Chemical and Physical Properties

Names and Identifiers

• tetrabutylammonium hydrogen difluoride
• Tetrabutylammonium hydrogen difluoride solution
• Tetrabutylammonium Bifluoride
• tetrabutylazanium,fluoride,hydrofluoride
• TETRA-N-BUTYLAMMONIUM BIFLUORIDE
• TBABF
• Tetrabutylammonium difluoride

• Inchi： 1S/C16H36N.2FH/c1-5-9-13-17(14-10-6-2,15-11-7-3)16-12-8-4;;/h5-16H2,1-4H3;2*1H/q+1;;/p-1
• InChI Key： ZHBDKVWQJKYIFF-UHFFFAOYSA-M
• SMILES： F.[F-].[N+](CCCC)(CCCC)(CCCC)CCCC

Computed Properties

• Exact Mass: 281.28900
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 12
• Complexity: 116
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• Flash Point: Degrees Fahrenheit:<50°F
  Degrees Celsius:<10°C
  
• Refractive Index: n20/D 1.442
• PSA: 0.00000
• LogP: 2.54030
• Color/Form: ~50% in acetonitrile
• Solubility: Not determined

tetrabutylammonium hydrogen difluoride Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P405-P501
• Hazardous Material transportation number：UN 2924 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-20/21/22-34
• Safety Instruction： 16-26-36/37/39-45
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• Storage Condition：2-8°C
• Packing Group：III
• Packing Group：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Tetraalkylammonium salts
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Quaternary ammonium salts Tetraalkylammonium salts
• Other Chemical additives Process Aids
• Material Chemicals High Polymer Materials

Additional information on tetrabutylammonium hydrogen difluoride

Tetrabutylammonium Hydrogen Difluoride: A Comprehensive Overview

Tetrabutylammonium hydrogen difluoride, with the CAS number 23868-34-0, is a unique chemical compound that has garnered significant attention in various scientific and industrial applications. This compound, often abbreviated as TBAHDF, is a quaternary ammonium salt consisting of a tetra-n-butylammonium cation and a hydrogen difluoride anion. Its structure and properties make it highly versatile, particularly in fields such as catalysis, material synthesis, and electrochemistry.

The tetrabutylammonium cation is a bulky and stable moiety, which contributes to the compound's ability to act as a phase-transfer catalyst. This property has been extensively utilized in organic synthesis to facilitate reactions between immiscible phases. Recent studies have explored its role in enhancing the efficiency of asymmetric catalysis, particularly in the synthesis of chiral molecules. The hydrogen difluoride anion, on the other hand, imparts acidic properties to the compound, making it suitable for fluoride ion transfer and other acid-catalyzed reactions.

One of the most notable applications of tetrabutylammonium hydrogen difluoride is in the field of lithium-ion batteries. Researchers have demonstrated its effectiveness as an electrolyte additive, significantly improving the cycling stability and energy density of lithium metal batteries. The compound's ability to stabilize lithium anodes by forming a protective interphase layer has been a focal point of recent investigations. These advancements highlight its potential in addressing some of the most pressing challenges in battery technology.

In addition to its role in energy storage, tetrabutylammonium hydrogen difluoride has found applications in polymer chemistry. It serves as a catalyst in the polymerization of various monomers, including fluoropolymers and cyclic ethers. The use of this compound in controlled radical polymerization techniques has led to the synthesis of polymers with tailored molecular weights and architectures. Such developments are particularly relevant for industries requiring high-performance materials for aerospace, electronics, and biomedical applications.

Recent research has also focused on the environmental compatibility of tetrabutylammonium hydrogen difluoride. Studies have shown that while it exhibits high stability under normal conditions, it can undergo hydrolysis under specific pH and temperature conditions, leading to the formation of biodegradable byproducts. This finding is crucial for its sustainable use in industrial processes and highlights the importance of understanding its environmental impact.

The synthesis of tetrabutylammonium hydrogen difluoride typically involves quaternization reactions between tetra-n-butylamine and hydrogen difluoride derivatives. Optimization of reaction conditions, such as temperature and solvent choice, has been a subject of recent investigations to enhance yield and purity. Advanced characterization techniques, including NMR spectroscopy and X-ray diffraction, have been employed to confirm the structure and stability of the compound.

Looking ahead, tetrabutylammonium hydrogen difluoride is expected to play an increasingly important role in emerging technologies such as solid-state batteries and next-generation electronic materials. Its unique combination of properties—stability, catalytic activity, and fluoride ion transfer capability—positions it as a key ingredient in advancing these fields.

In conclusion, tetrabutylammonium hydrogen difluoride (CAS No: 23868-34-0) is a multifaceted compound with applications spanning catalysis, energy storage, polymer chemistry, and beyond. Ongoing research continues to uncover new potentials for this compound while addressing challenges related to its synthesis, stability, and environmental impact. As scientific understanding deepens, tetrabutylammonium hydrogen difluoride is poised to remain at the forefront of innovative chemical solutions.